molecular formula C9H14IN3S B8380821 5-Iodo-N-isopropyl-6-methyl-2-(methylthio)pyrimidin-4-amine

5-Iodo-N-isopropyl-6-methyl-2-(methylthio)pyrimidin-4-amine

Cat. No.: B8380821
M. Wt: 323.20 g/mol
InChI Key: SODBOAPDCITQGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Iodo-N-isopropyl-6-methyl-2-(methylthio)pyrimidin-4-amine is a useful research compound. Its molecular formula is C9H14IN3S and its molecular weight is 323.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14IN3S

Molecular Weight

323.20 g/mol

IUPAC Name

5-iodo-6-methyl-2-methylsulfanyl-N-propan-2-ylpyrimidin-4-amine

InChI

InChI=1S/C9H14IN3S/c1-5(2)11-8-7(10)6(3)12-9(13-8)14-4/h5H,1-4H3,(H,11,12,13)

InChI Key

SODBOAPDCITQGL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC(=N1)SC)NC(C)C)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a crude solution of N-isopropyl-6-methyl-2-(methylthio)pyrimidin-4-amine (44.6 g, 224 mmol), prepared using analogous procedures as described in Example 1, in 400 mL of methanol was added ICl (40.0 g, 246 mmol) in small portions at room temperature. The reaction mixture was then stirred at for 3 h monitoring by LC/MS. After evaporation of solvent by rotary evaporator, the residue was triturated with acetone to yield 5-iodo-N-isopropyl-6-methyl-2-(methylthio)pyrimidin-4-amine. 1H NMR (400 MHz, CDCl3) δ 6.37 (br m, 1H), 4.47 (m, 1H), 2.78 (s, 3H), 2.67 (s, 3H), 1.41 (d, J=6.4, 6H).
[Compound]
Name
crude solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
44.6 g
Type
reactant
Reaction Step One
Name
Quantity
40 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
solvent
Reaction Step Three

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